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Compound of Interest

2-DEOXY-D-GLUCOSE-6-
Compound Name:

PHOSPHATE
CAS No.: 3573-50-0
Cat. No.: B1201913

Get Quote

Executive Summary: The "Trapped" Metabolite

2-Deoxy-D-glucose-6-phosphate (2-DG-6-P) is not merely a chemical reagent; it is a potent,
biologically active metabolic intermediate.[1][2] Unlike its precursor, 2-Deoxy-D-glucose (2-DG),
which is actively transported into cells, 2-DG-6-P is the product of intracellular phosphorylation
by hexokinase.[1][2][3][4][5]

Why this matters for handling:

» Metabolic Trapping: biologically, it accumulates because it cannot be isomerized by
phosphoglucose isomerase (PGI).[1] In the lab, this means it is a direct inhibitor of glycolytic
enzymes in cell-free assays.

 Stability Sensitivity: As a phosphorylated sugar, it is prone to hydrolysis and is hygroscopic.
Improper handling doesn't just risk safety; it destroys the reagent's analytical value.

This guide prioritizes User Safety (preventing inhalation of a metabolic inhibitor) and Product
Integrity (preventing hydrolysis).
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Risk Assessment & Hazard Identification

While often classified as "Caution: Substance not fully tested" or a Category 2 Irritant in many
Safety Data Sheets (SDS), 2-DG-6-P should be handled with the respect due to a metabolic
disruptor.

Hazard Category Specific Risk Mechanism of Action

As a fine lyophilized powder,

airborne dust can be inhaled.
Inhalation Moderate Systemic absorption may

inhibit glycolysis in mucosal

tissues.

Mechanical irritation (crystals)

Skin/Eye Contact Low/Moderate ) o
and potential sensitization.
ATP Depiletion: If absorbed
significantly, it acts as a
) ) ) competitive inhibitor of
Biological High

hexokinase and glucose-6-
phosphate dehydrogenase
(G6PDH).

Personal Protective Equipment (PPE) Matrix

Do not rely on minimum standards. Use this matrix to select PPE based on your specific
operation.
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Senior Scientist Note:Always double-glove when weighing the solid powder. Sugar phosphates

are sticky when slightly moist; if the powder gets on a glove and you touch a door handle, you

spread a metabolic inhibitor across the lab.

Scientific Context: The Mechanism of Action[1][6]

Understanding why we handle this chemical carefully requires visualizing its biological fate. It
acts as a "dead-end" metabolite.
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Figure 1: The Metabolic Trapping Mechanism. 2-DG-6-P accumulates because it cannot be
processed by Phosphoglucose Isomerase, leading to feedback inhibition of Hexokinase.[3][5]

Operational Protocol: Handling & Reconstitution

This protocol ensures the stability of the phosphate group, which is the most labile part of the
molecule.

Phase 1: Reception & Storage

 Inspection: Upon receipt, check the vial for clumping. Clumping indicates moisture ingress.
o Temperature: Store immediately at -20°C.

» Desiccation: Ensure the vial is stored inside a secondary container with desiccant packs
(silica gel).

Phase 2: Reconstitution (The Critical Step)

Reagent Integrity Rule: Aqueous solutions of 2-DG-6-P are unstable. Prepare fresh.

» Equilibration: Remove the vial from the freezer and place it in a desiccator. Allow it to reach
room temperature (approx. 20 mins) before opening.

o Why? Opening a cold vial condenses atmospheric water onto the powder, causing rapid
hydrolysis.
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Weighing:

o Use an analytical balance inside a fume hood or a balance enclosure.

o Use an antistatic gun if the powder is flyaway.

Solvent Selection:

o Preferred: PBS (pH 7.2) or Tris-HCI (pH 7.5).

o Avoid: Highly acidic (< pH 5) or basic (> pH 9) solutions, which accelerate
dephosphorylation.

Dissolution:

o Add buffer to the powder. Vortex gently.

o Solubility is generally ~10 mg/mL in PBS.[6]

Usage: Keep the solution on ice. Use within 24 hours. Discard unused solution; do not
refreeze.

Emergency Procedures: Spills & Disposal
Minor Spill (< 500 mg)

Alert: Notify nearby personnel.

PPE: Don N95 mask, double nitrile gloves, and safety glasses.

Containment: Cover the powder gently with damp paper towels (to prevent dust generation).

Cleanup: Wipe up the damp powder. Clean the surface with 70% Ethanol.

Disposal: Place waste in a sealed bag labeled "Chemical Waste - Metabolic Inhibitor."

Disposal of Aqueous Waste
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Do not pour down the drain. While not an acute environmental toxin, it disrupts microbial
metabolism in water treatment systems.

e Collect in a container labeled: "Non-Hazardous Buffer with Trace Organics."

e Hand over to EHS for incineration or chemical treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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